Cas no 2408429-88-7 (3-Bromo-5-methoxycarbony-4-methyl-phenylboronic acid)

• Product Name: 3-Bromo-5-methoxycarbony-4-methyl-phenylboronic acid
• CAS No: 2408429-88-7
• MF: C₉H₁₀BBrO₄
• MW: 272.888302326202
• MDL: MFCD31693571
• CID: 4776641
• Update Time: 2026-02-26

3-Bromo-5-methoxycarbony-4-methyl-phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxycarbony-4-methyl-phenylboronic acid

• MDL： MFCD31693571
• Inchi： 1S/C9H10BBrO4/c1-5-7(9(12)15-2)3-6(10(13)14)4-8(5)11/h3-4,13-14H,1-2H3
• InChI Key： DUUDJMMDSYTQFE-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C(OC)=O)=C(C)C(Br)=C1

Additional information on 3-Bromo-5-methoxycarbony-4-methyl-phenylboronic acid

Introduction to 3-Bromo-5-methoxycarbonyl-4-methyl-phenylboronic acid (CAS No. 2408429-88-7)

3-Bromo-5-methoxycarbonyl-4-methyl-phenylboronic acid, identified by the CAS number 2408429-88-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is characterized by its unique structural features, including a bromine substituent at the 3-position, a methoxycarbonyl group at the 5-position, and a methyl group at the 4-position of the phenyl ring. These structural attributes make it a valuable intermediate in various synthetic applications, particularly in cross-coupling reactions and drug development.

The compound's boronic acid functionality is particularly noteworthy, as boronic acids are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, which are fundamental to modern organic synthesis. The presence of both bromine and methoxycarbonyl groups on the same aromatic ring enhances its reactivity and utility in constructing more complex molecular architectures. This makes 3-Bromo-5-methoxycarbonyl-4-methyl-phenylboronic acid a versatile building block for the synthesis of biologically active molecules.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for pharmaceutical applications. The combination of bromine and methoxycarbonyl groups in 3-Bromo-5-methoxycarbonyl-4-methyl-phenylboronic acid allows for selective modifications and functionalizations, which are crucial for designing molecules with specific biological activities. For instance, such derivatives have been explored as intermediates in the synthesis of inhibitors targeting various disease pathways.

One of the most compelling aspects of this compound is its potential in drug discovery. Boronic acids have been implicated in the development of several therapeutic agents, including antiviral and anticancer drugs. The structural motifs present in 3-Bromo-5-methoxycarbonyl-4-methyl-phenylboronic acid align well with these pharmacophoric requirements, making it an attractive candidate for further medicinal chemistry investigations. Researchers have leveraged its reactivity to develop novel scaffolds that exhibit promising biological profiles.

The methoxycarbonyl group at the 5-position of the phenyl ring introduces a polar moiety that can enhance solubility and binding affinity, while the bromine substituent provides a handle for further chemical transformations. This dual functionality has been exploited in the synthesis of peptidomimetics and other bioactive molecules. Additionally, the methyl group at the 4-position contributes to steric hindrance, which can be manipulated to optimize binding interactions with biological targets.

Recent advancements in computational chemistry have further enhanced the utility of 3-Bromo-5-methoxycarbonyl-4-methyl-phenylboronic acid. Molecular modeling studies have revealed that this compound can adopt multiple conformations, depending on its environment. These insights have guided researchers in designing more effective synthetic strategies and predicting its behavior in biological systems. Such computational approaches are becoming increasingly integral to drug discovery pipelines.

The role of boronic acids in materials science is another area where 3-Bromo-5-methoxycarbonyl-4-methyl-phenylboronic acid has shown promise. Boronate esters derived from this compound have been used to create functional materials with applications ranging from sensors to coatings. The ability to incorporate boronic acid functionalities into polymers and nanoparticles has opened up new avenues for developing advanced materials with tailored properties.

In conclusion, 3-Bromo-5-methoxycarbonyl-4-methyl-phenylboronic acid (CAS No. 2408429-88-7) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it an invaluable intermediate for synthetic chemists, while its reactivity and functionalization capabilities offer opportunities for drug development and material innovation. As research continues to uncover new uses for this compound, its importance is likely to grow further.